3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-{[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl}-1-ethyl-N-(3-methoxypropyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C20H28ClN5O4S and its molecular weight is 469.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structure-Activity Relationships
One area of research on similar compounds involves the synthesis and evaluation of their structure-activity relationships. For instance, research has been conducted on the synthesis of analogues based on piperidinecarboxamide and related pharmacophores, evaluating their anticonvulsant activity. This research highlights the importance of specific substitutions on the aromatic ring and the piperidine ring in enhancing activity without increasing neurotoxicity, suggesting potential applications in developing treatments for seizures (Ho, Crider, & Stables, 2001).
Bioactivity and Metal Complexes
Another aspect of research involves studying the bioactivity of benzamides and their complexes. For example, novel benzamides have been synthesized and their copper and cobalt complexes evaluated for in vitro antibacterial activity. This suggests potential applications in designing new antibacterial agents (Khatiwora et al., 2013).
Inotropic Evaluation
Research has also focused on the inotropic evaluation of piperidinecarboxamides, indicating some derivatives exhibit favorable activity compared to standard drugs. This points towards potential applications in developing treatments for heart conditions (Liu et al., 2009).
Anti-Acetylcholinesterase Activity
The synthesis and evaluation of piperidine derivatives for anti-acetylcholinesterase (anti-AChE) activity is another area of focus. This research is significant for developing antidementia agents, as certain compounds have shown potent inhibitory effects on AChE (Sugimoto et al., 1990).
Metabolism and Pharmacokinetics
The metabolism and pharmacokinetics of compounds like SB-649868, an orexin receptor antagonist, have been studied, highlighting the importance of understanding the elimination pathways and metabolite formation in the development of insomnia treatments (Renzulli et al., 2011).
Properties
IUPAC Name |
3-[4-(3-chlorophenyl)piperazin-1-yl]sulfonyl-1-ethyl-N-(3-methoxypropyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28ClN5O4S/c1-3-25-15-18(19(27)22-8-5-13-30-2)20(23-25)31(28,29)26-11-9-24(10-12-26)17-7-4-6-16(21)14-17/h4,6-7,14-15H,3,5,8-13H2,1-2H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBZXOJWIJKXNSR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)S(=O)(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl)C(=O)NCCCOC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28ClN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.